Cas no 887198-45-0 (N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide)

• Product Name: N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide
• CAS No: 887198-45-0
• MF: C₂₈H₂₁N₃O₂
• MW: 431.485246419907
• CID: 5557117
• Update Time: 2025-09-23

N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(7-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-9H-xanthene-9-carboxamide
• N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C28H21N3O2/c1-18-14-15-31-17-23(30-26(31)16-18)19-10-12-20(13-11-19)29-28(32)27-21-6-2-4-8-24(21)33-25-9-5-3-7-22(25)27/h2-17,27H,1H3,(H,29,32)
• InChI Key： DKOQZZPFJRSKRE-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=CN4C(=N3)C=C(C)C=C4)C=C2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Additional information on N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide

Professional Introduction to N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide (CAS No. 887198-45-0)

N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 887198-45-0, represents a novel molecular entity with a complex structural framework that includes fused heterocyclic rings and functional groups. The presence of both imidazo[1,2-a]pyridine and xanthene moieties in its structure suggests potential applications in drug discovery and development, particularly in the design of molecules with enhanced binding affinity and selectivity towards biological targets.

The< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide molecule exhibits a unique combination of structural features that make it an attractive candidate for further investigation. The imidazo[1,2-a]pyridine scaffold is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in the development of small-molecule inhibitors targeting various enzymes and receptors. In contrast, the xanthene moiety is recognized for its ability to enhance photophysical properties, making it useful in applications ranging from fluorescent probes to photosensitizers.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide structure has been subjected to virtual screening and docking studies to identify potential interactions with biological targets. These studies have revealed promising binding affinities with enzymes involved in cancer metabolism and inflammatory pathways, suggesting its potential as a lead compound for therapeutic intervention.

The synthesis of< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide presents a significant challenge due to the complexity of its structure. However, recent methodological improvements in multi-step organic synthesis have made it feasible to produce this compound in sufficient quantities for both preclinical studies and industrial applications. The synthetic route involves a series of well-established reactions, including condensation, cyclization, and functional group transformations, each carefully optimized to ensure high yield and purity.

In the realm of drug discovery, the< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide molecule has been explored for its potential as an antitumor agent. Preliminary in vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, its xanthene component suggests that it may exhibit phototoxic effects when exposed to specific wavelengths of light, which could be exploited in photochemical therapy.

The pharmacokinetic properties of< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide are also of great interest. Research has shown that the compound exhibits moderate solubility in aqueous media and a reasonable bioavailability upon oral administration. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. The< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide molecule represents a prime example of how structural diversity can be leveraged to develop novel treatments. By combining insights from medicinal chemistry with advancements in biotechnology, researchers are paving the way for next-generation pharmaceuticals that offer improved efficacy and reduced side effects.

The future prospects for< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide are vast. Ongoing clinical trials are expected to provide further insights into its safety profile and therapeutic potential. Additionally, collaborations between academic institutions and pharmaceutical companies will likely accelerate the translation of laboratory findings into market-ready drugs.

In conclusion,< strong>N-(4-{7-methylimidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide (CAS No. 887198-45) stands as a testament to the power of interdisciplinary research in addressing complex biomedical challenges. Its unique structural features and promising biological activities make it a compelling candidate for further exploration in drug development. As research progresses, this compound is poised to contribute significantly to advancements in medicine.